Cas no 1171765-52-8 (1-(4-benzylpiperidin-1-yl)-3-6-(4-methoxyphenyl)imidazo2,1-b1,3thiazol-3-ylpropan-1-one)

• Product Name: 1-(4-benzylpiperidin-1-yl)-3-6-(4-methoxyphenyl)imidazo2,1-b1,3thiazol-3-ylpropan-1-one
• CAS No: 1171765-52-8
• MF: C₂₇H₂₉N₃O₂S
• MW: 459.603065252304
• CID: 6444649
• PubChem ID: 30939401
• Update Time: 2025-07-15

1-(4-benzylpiperidin-1-yl)-3-6-(4-methoxyphenyl)imidazo2,1-b1,3thiazol-3-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperidin-1-yl)-3-6-(4-methoxyphenyl)imidazo2,1-b1,3thiazol-3-ylpropan-1-one
• 1171765-52-8
• 1-(4-benzylpiperidin-1-yl)-3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propan-1-one
• AKOS024507228
• F5330-0161
• 1-(4-benzylpiperidin-1-yl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propan-1-one

• Inchi： 1S/C27H29N3O2S/c1-32-24-10-7-22(8-11-24)25-18-30-23(19-33-27(30)28-25)9-12-26(31)29-15-13-21(14-16-29)17-20-5-3-2-4-6-20/h2-8,10-11,18-19,21H,9,12-17H2,1H3
• InChI Key： WBJLOXFHQTYXOF-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3C=CC(=CC=3)OC)=CN2C(=C1)CCC(N1CCC(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 459.19804835g/mol
• Monoisotopic Mass: 459.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 75.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 1-(4-benzylpiperidin-1-yl)-3-6-(4-methoxyphenyl)imidazo2,1-b1,3thiazol-3-ylpropan-1-one

1-(4-Benzylpiperidin-1-yl)-3-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-ylpropan-1-one: A Comprehensive Overview

The compound 1-(4-benzylpiperidin-1-yl)-3-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-ylpropan-1-one, identified by the CAS number 1171765-52-8, is a highly complex and specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazothiazole derivatives, which have been extensively studied for their unique pharmacological properties and structural versatility.

The molecular structure of this compound is characterized by a central imidazo[2,1-b][1,3]thiazole ring system, which is a fused bicyclic structure combining an imidazole and a thiazole moiety. This core structure is further substituted with a 4-methoxyphenyl group at the 6-position of the imidazole ring and a 4-benzylpiperidinoyl group at the 3-position of the thiazole ring. The presence of these substituents significantly influences the compound's physicochemical properties, including its solubility, stability, and bioavailability.

Recent studies have highlighted the importance of imidazothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory agents and kinase inhibitors. The imidazo[2,1-b][1,3]thiazole core has been shown to exhibit potent inhibitory effects on various enzymes involved in inflammatory pathways. Additionally, the substitution pattern of this compound with a 4-methoxyphenyl group enhances its ability to interact with specific biological targets, making it a promising candidate for further preclinical studies.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the substitution pattern and stereochemistry of the molecule, ensuring high purity and consistency in the final product. The use of these cutting-edge synthetic strategies underscores the importance of this compound as a valuable tool in medicinal chemistry research.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption profiles in vitro. Its ability to penetrate cellular membranes efficiently is attributed to its lipophilic nature, which is influenced by the presence of bulky aromatic substituents such as the 4-benzylpiperidine group. However, further investigations are required to fully understand its pharmacokinetic behavior in vivo.

The potential therapeutic applications of this compound are vast and varied. Its anti-inflammatory properties make it a strong candidate for treating conditions such as arthritis and chronic inflammation. Furthermore, its ability to inhibit key kinases involved in cancer progression suggests its potential role in oncology drug development.

In conclusion, the compound 1-(4-benzylpiperidin-1-yl)-3-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-ylpropan-1-one represents a significant advancement in the field of organic chemistry and drug discovery. With its unique structural features and promising biological activity profiles, this molecule holds great potential for contributing to the development of novel therapeutic agents in the near future.